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Compound Focus: Methacycline Hydrochloride

CAS No.: 3963-95-9

Cat. No.: S535081

Available Reference Standards at a Glance

The following table summarizes the key details of the identified Methacycline Hydrochloride reference

standards from USP and BP. A European Pharmacopoeia (EP) standard was not found in the search results.

Catalog Package Storage

Pharmacopeia . o Status / Price
Number Size Conditions

USP [1] [2] 1397006 200 mg [1] -20°C [2] In Stock, $259.00
[1]

BP [3] [4] 911 25 mg [3] 2-8°C [3] [4] Out of Stock,
£102.00 [3]

Pharmaceutical Secondary PHR1594 1g[5] -10 to -25°C [5] Available, price

Standard [5] not listed

Experimental Protocol from USP Monograph
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While a full comparison of methodologies is not available, the USP monographs provide a specific
experimental protocol for analyzing Methacycline Hydrochloride Capsules, which illustrates the

application of the USP reference standard [6].

e Assay Procedure: The assay uses a high-performance liquid chromatography (HPLC) method.

e Standard Preparation: Approximately 28 mg of USP Methacycline Hydrochloride Reference
Standard is accurately weighed and dissolved in a mixture of water and mobile phase to a volume of
50 mL [6].

e Assay Preparation: The contents of at least 5 capsules are blended with water to create a stock
solution, which is then filtered and diluted with the mobile phase [6].

e Calculation: The quantity of methacycline is calculated by comparing the chromatographic
responses of the assay preparation and the standard preparation [6].

The following diagram outlines the core workflow of this assay procedure:

Start Assay

Prepare Standard Solution Prepare Assay Solution
28 mg USP RS in 50 mL Mobile Phase Blend capsule contents, filter, and dilute

HPLC Analysis

Calculate Quantity
Compare chromatographic responses

Result

Click to download full resolution via product page
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Guidance for Further Research

To build a comprehensive comparison guide, you may need to consult the primary pharmacopeia documents

directly. Here are some suggestions:

¢ Consult Full Monographs: The provided experimental protocol is a single example. For a complete
comparison, you will need to obtain the full monographs for Methacycline Hydrochloride from USP,
BP, and European Pharmacopoeia (EP) to compare all required tests, acceptance criteria, and
methodologies side-by-side.

e Evaluate Secondary Standards: Note that the Pharmaceutical Secondary Standard from Sigma-
Aldrich [5] is qualified for quality control and is multi-traceable to USP and EP primary standards. This
can be a cost-effective alternative for routine use, while primary standards are typically required for

regulatory testing.
e Contact Suppliers Directly: For the most current information on availability, pricing, and Certificate

of Analysis details, visit the official websites of USP, BP, and Sigma-Aldrich.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b535081#methacycline-hydrochloride-usp-ep-bp-standards-

compliance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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